dipotassium;6-amino-2-(hydrazinecarbonylamino)-1,3-dioxobenzo[de]isoquinoline-5,8-disulfonate
dipotassium;6-amino-2-(hydrazinecarbonylamino)-1,3-dioxobenzo[de]isoquinoline-5,8-disulfonate
Fluorescent water soluble polar tracer probe useful in marking nerve cells and for studying neuronal morphology, since it contains a carbohydrazide group that could be covalently linked to biomolecules during aldehyde fixation.
Brand Name:
Vulcanchem
CAS No.:
71206-95-6
VCID:
VC21193521
InChI:
InChI=1S/C13H11N5O9S2.2K/c14-10-5-1-4(28(22,23)24)2-6-9(5)7(3-8(10)29(25,26)27)12(20)18(11(6)19)17-13(21)16-15;;/h1-3H,14-15H2,(H2,16,17,21)(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2
SMILES:
C1=C(C=C2C3=C1C(=C(C=C3C(=O)N(C2=O)NC(=O)NN)S(=O)(=O)[O-])N)S(=O)(=O)[O-].[K+].[K+]
Molecular Formula:
C13H9K2N5O9S2
Molecular Weight:
521.6 g/mol
dipotassium;6-amino-2-(hydrazinecarbonylamino)-1,3-dioxobenzo[de]isoquinoline-5,8-disulfonate
CAS No.: 71206-95-6
Cat. No.: VC21193521
Molecular Formula: C13H9K2N5O9S2
Molecular Weight: 521.6 g/mol
* For research use only. Not for human or veterinary use.
![dipotassium;6-amino-2-(hydrazinecarbonylamino)-1,3-dioxobenzo[de]isoquinoline-5,8-disulfonate - 71206-95-6](/images/no_structure.jpg)
Specification
| Description | Fluorescent water soluble polar tracer probe useful in marking nerve cells and for studying neuronal morphology, since it contains a carbohydrazide group that could be covalently linked to biomolecules during aldehyde fixation. |
|---|---|
| CAS No. | 71206-95-6 |
| Molecular Formula | C13H9K2N5O9S2 |
| Molecular Weight | 521.6 g/mol |
| IUPAC Name | dipotassium;6-amino-2-(hydrazinecarbonylamino)-1,3-dioxobenzo[de]isoquinoline-5,8-disulfonate |
| Standard InChI | InChI=1S/C13H11N5O9S2.2K/c14-10-5-1-4(28(22,23)24)2-6-9(5)7(3-8(10)29(25,26)27)12(20)18(11(6)19)17-13(21)16-15;;/h1-3H,14-15H2,(H2,16,17,21)(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2 |
| Standard InChI Key | HCWYSCVNSCIZCN-UHFFFAOYSA-L |
| SMILES | C1=C(C=C2C3=C1C(=C(C=C3C(=O)N(C2=O)NC(=O)NN)S(=O)(=O)[O-])N)S(=O)(=O)[O-].[K+].[K+] |
| Canonical SMILES | C1=C(C=C2C3=C1C(=C(C=C3C(=O)N(C2=O)NC(=O)NN)S(=O)(=O)[O-])N)S(=O)(=O)[O-].[K+].[K+] |
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